N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-(4-methoxyphenyl)ethanesulfonamide
Description
N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-(4-methoxyphenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C17H27NO5S and its molecular weight is 357.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Bioactivity
Research into similar sulfonamide compounds has led to the synthesis of various derivatives with potential biological activities. For instance, Gul et al. (2016) synthesized a series of benzenesulfonamides starting from substituted benzaldehydes. These compounds exhibited cytotoxic activities and potential as carbonic anhydrase inhibitors, which could be significant for anti-tumor studies (Gul et al., 2016).
Cytotoxic Activities
Further research by Gul et al. (2017) involved the microwave-assisted synthesis of 4-[5-(4-hydroxyphenyl)-3-aryl-4,5-dihydro-1H-pyrazol-1-yl]benzenesulfonamide derivatives. The cytotoxic activities of these compounds were investigated, revealing several compounds with high potency selectivity expression values in cytotoxicity experiments and strong inhibitory effects on carbonic anhydrase isoenzymes (Gul et al., 2017).
Potential Anticancer Agents
In another study by Gul et al. (2016), different sulfonamides were synthesized and tested for their cytotoxic and carbonic anhydrase inhibitory effects. One compound, in particular, demonstrated high tumor selectivity, suggesting its potential as a novel anticancer agent (Gul et al., 2016).
Molecular Structure and Pharmacological Potential
The synthesis of p-aminobenzoic acid diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid by Agekyan and Mkryan (2015) illustrates the potential for creating compounds with varied pharmacological properties. These syntheses contribute to the understanding of the molecular structure and potential applications of related compounds (Agekyan & Mkryan, 2015).
properties
IUPAC Name |
N-[3-hydroxy-3-(oxan-4-yl)propyl]-2-(4-methoxyphenyl)ethanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO5S/c1-22-16-4-2-14(3-5-16)9-13-24(20,21)18-10-6-17(19)15-7-11-23-12-8-15/h2-5,15,17-19H,6-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOJICSQOMNUCMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCS(=O)(=O)NCCC(C2CCOCC2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-(4-methoxyphenyl)ethanesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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